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Compound of Interest

Compound Name: Tubocurarine chloride

Cat. No.: B1683276 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tubocurarine chloride is a benzylisoquinoline alkaloid and a non-depolarizing neuromuscular

blocking agent.[1] It functions as a competitive antagonist of the nicotinic acetylcholine receptor

(nAChR) at the neuromuscular junction, thereby inhibiting neuromuscular transmission.[2][3]

This property makes it a valuable tool in laboratory research for studying the cholinergic

system, neuromuscular function, and for inducing muscle relaxation in experimental models.[4]

These application notes provide detailed protocols for the preparation, storage, and handling of

tubocurarine chloride solutions for laboratory use.

Chemical and Physical Properties
Proper preparation of tubocurarine chloride solutions requires an understanding of its key

properties.
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Property Value References

Molecular Formula C₃₇H₄₁ClN₂O₆·HCl·5H₂O [2]

Molecular Weight 771.72 g/mol (pentahydrate) [2]

Appearance
White or slightly yellow-white

crystalline powder
[5]

Solubility (Water)
25 mM; 50 mg/mL (with

heating)
[2]

Solubility (DMSO) 10 mM [2]

Solubility (Ethanol) Soluble

pH (1% solution) 4.0 - 6.0 [5]

Storage (Solid)
+4°C, desiccate, protect from

light
[2][5]

Experimental Protocols
Preparation of a 10 mM Aqueous Stock Solution
This protocol describes the preparation of a 10 mM stock solution of tubocurarine chloride in

water.

Materials:

(+)-Tubocurarine chloride pentahydrate (MW: 771.72 g/mol )

Nuclease-free water

Sterile conical tubes (15 mL or 50 mL)

Vortex mixer

Sterile filter (0.22 µm) and syringe

Procedure:
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Calculate the required mass: To prepare 10 mL of a 10 mM solution, calculate the mass of

tubocurarine chloride pentahydrate needed:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass = 0.010 mol/L x 0.010 L x 771.72 g/mol = 0.077172 g = 77.17 mg

Weigh the compound: Carefully weigh 77.17 mg of (+)-tubocurarine chloride pentahydrate

and transfer it to a 15 mL conical tube.

Dissolution: Add approximately 8 mL of nuclease-free water to the tube. Vortex thoroughly to

dissolve the powder. Gentle warming in a water bath may be required to achieve complete

dissolution.

Final Volume Adjustment: Once fully dissolved, add nuclease-free water to bring the final

volume to 10 mL.

Sterilization: Sterilize the solution by passing it through a 0.22 µm sterile filter into a new

sterile conical tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 100

µL or 500 µL) to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one

month.[2] For immediate use, solutions can be stored at 4°C.[6]

Preparation of Working Solutions
Working solutions should be prepared fresh on the day of the experiment by diluting the stock

solution in the appropriate experimental buffer or medium.

Example: Preparation of a 100 µM working solution:

Thaw a frozen aliquot of the 10 mM stock solution at room temperature.

In a sterile microcentrifuge tube, add 10 µL of the 10 mM stock solution to 990 µL of the

desired buffer (e.g., phosphate-buffered saline, cell culture medium).

Mix thoroughly by gentle pipetting or vortexing.
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Stability and Storage
The stability of tubocurarine chloride solutions is critical for reproducible experimental results.

Condition Stability References

Solid Form
Stable at +4°C, protected from

light.
[2][5]

Aqueous Stock Solution

(-20°C)
Up to one month. [2]

Aqueous Stock Solution (4°C)

Potency loss of less than 1%

after 90 days for a 3 mg/mL

solution.

[6][7]

Aqueous Stock Solution (25°C)

Potency loss of less than 10%

after 45 days for a 3 mg/mL

solution.

[6][7]

Note: It is recommended to prepare and use solutions on the same day if possible.[2] Before

use, equilibrated frozen solutions to room temperature and ensure no precipitate is present.[2]

Signaling Pathway and Experimental Workflow
Mechanism of Action at the Neuromuscular Junction
Tubocurarine chloride acts as a competitive antagonist at the nicotinic acetylcholine receptors

(nAChRs) on the postsynaptic membrane of the neuromuscular junction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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